N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-methyl-1H-indazole-3-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-1-methylindazole-3-carboxamide
• InChI: InChI=1S/C18H16N6O3/c1-23-13-7-3-2-5-11(13)14(22-23)16(25)20-9-10-24-17(26)12-6-4-8-19-15(12)21-18(24)27/h2-8H,9-10H2,1H3,(H,20,25)(H,19,21,27)
• InChI Key: SEWKEBULXDCNTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=N1)C(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C18H16N6O3
• Molecular Weight: 364.4 g/mol

Description

N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1-methyl-1H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C18H16N6O3 and its molecular weight is 364.365. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

One area of research focuses on the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as potential anticancer and anti-5-lipoxygenase agents. These compounds, through their unique structures, aim to target specific pathways involved in cancer progression and inflammation, indicating their potential utility in therapeutic interventions against cancer and related inflammatory conditions (Rahmouni et al., 2016).

Synthesis of Novel Compounds

Another aspect of research involves the synthesis of novel compounds through the manipulation of pyrimidine derivatives. These synthetic pathways enable the creation of a variety of compounds with potential biological activities, which can be further explored for various therapeutic applications. The innovative synthesis techniques and the resultant novel compounds expand the chemical space for drug discovery and development (Riyadh, 2011).

Structural and Spectroscopic Characterization

Research also delves into the structural and spectroscopic characterization of pyrimidine derivatives, providing insights into their chemical properties and potential interactions with biological targets. This foundational knowledge is crucial for understanding the mechanisms of action of these compounds and for guiding the design of more effective therapeutic agents (Lahmidi et al., 2019).

Mechanism of Action

Target of Action

Similar compounds, such as pyrido[2,3-d]pyrimidines, have been known to exhibit a wide range of biological activities, including anti-tumor, antibacterial, antifungal, and anti-proliferative cdk2 inhibitor activities .

Mode of Action

Related compounds, such as pyrido[2,3-d]pyrimidines, have been reported to inhibit toxoplasma gondii (tg) and pneumocystis carinii (pc) of tumor cell lines in culture . The activity is attributed to the inhibition of dihydrofolate reductase (DHFR) .

Biochemical Pathways

Related compounds, such as pyrido[2,3-d]pyrimidines, have been known to inhibit mtor kinase .

Result of Action

Related compounds, such as pyrido[2,3-d]pyrimidines, have been reported to exhibit cytotoxic effects .